Cas no 2248406-74-6 (Tert-butyl (1R,2S)-2-amino-2-methylcyclopentane-1-carboxylate)

• Product Name: Tert-butyl (1R,2S)-2-amino-2-methylcyclopentane-1-carboxylate
• CAS No: 2248406-74-6
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6042928
• PubChem ID: 137939375
• Update Time: 2025-10-24

Tert-butyl (1R,2S)-2-amino-2-methylcyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-5912451
• Tert-butyl (1R,2S)-2-amino-2-methylcyclopentane-1-carboxylate
• 2248406-74-6
• rac-tert-butyl (1R,2S)-2-amino-2-methylcyclopentane-1-carboxylate

• Inchi： 1S/C11H21NO2/c1-10(2,3)14-9(13)8-6-5-7-11(8,4)12/h8H,5-7,12H2,1-4H3/t8-,11-/m0/s1
• InChI Key： HBPUWOBUOJQRIK-KWQFWETISA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CCC[C@]1(C)N)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl (1R,2S)-2-amino-2-methylcyclopentane-1-carboxylate

Tert-butyl (1R,2S)-2-amino-2-methylcyclopentane-1-carboxylate: A Comprehensive Overview

Tert-butyl (1R,2S)-2-amino-2-methylcyclopentane-1-carboxylate is a compound with the CAS number 2248406-74-6, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of cyclopentane derivatives, and its unique stereochemistry plays a pivotal role in its biological activity and synthetic applications. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The structure of tert-butyl (1R,2S)-2-amino-2-methylcyclopentane-1-carboxylate is characterized by a cyclopentane ring with a tert-butyl group attached at position 1 and an amino group at position 2. The stereochemistry at positions 1 and 2 is crucial for its functionality. Researchers have demonstrated that this compound exhibits selective binding to certain protein targets, making it a valuable tool in drug discovery efforts. For instance, recent investigations have explored its role in modulating enzyme activity, particularly in pathways related to inflammation and neurodegenerative diseases.

One of the most notable advancements involving this compound is its application in asymmetric synthesis. The use of tert-butyl (1R,2S)-2-amino-2-methylcyclopentane-1-carboxylate as a chiral auxiliary has enabled the construction of complex molecular architectures with high enantioselectivity. This approach has been instrumental in the synthesis of biologically active compounds, such as peptide mimetics and non-natural amino acids. The ability to control stereochemistry at such a precise level has significantly enhanced the efficiency of drug development processes.

Furthermore, tert-butyl (1R,2S)-2-amino-2-methylcyclopentane-1-carboxylate has been employed in the study of enzyme kinetics and substrate recognition. By incorporating this compound into biochemical assays, scientists have gained insights into the mechanisms underlying enzyme-catalyzed reactions. These findings have implications for the design of more effective inhibitors and catalysts, which could be utilized in both therapeutic and industrial settings.

In terms of synthetic methodology, recent research has focused on improving the scalability and sustainability of tert-butyl (1R,2S)-2-amino-2-methylcyclopentane-1-carboxylate production. Novel catalytic systems and green chemistry approaches have been developed to minimize waste and reduce environmental impact. These advancements not only enhance the economic viability of large-scale production but also align with global efforts to promote sustainable chemical manufacturing.

Looking ahead, tert-butyl (1R,2S)-2-amino-2-methylcyclopentane-1-carboxylate holds promise as a versatile building block in medicinal chemistry. Its unique properties make it an attractive candidate for exploring new therapeutic strategies against a range of diseases. Ongoing studies are investigating its potential as an anti-inflammatory agent, neuroprotective compound, and anticancer drug. The integration of computational modeling with experimental validation has accelerated these explorations, providing deeper insights into its mechanism of action.

In conclusion, tert-butyl (1R,2S)-2-amino-2-methylcyclopentane-1-carboxylate stands out as a significant compound in contemporary chemical research. Its stereochemical diversity, synthetic utility, and biological relevance underscore its importance as both a research tool and a potential therapeutic agent. As advancements in chemical synthesis and bioinformatics continue to evolve, this compound is likely to play an even more prominent role in shaping future discoveries in medicine and beyond.